BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Benzyl 4-
bromophenyl ketone

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Benzyl 4-bromophenyl ketone
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CAS Number: 2001-29-8

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Benzyl 4-bromophenyl ketone, a
chemical compound of interest in organic synthesis and potentially in the field of drug
discovery. This document details its chemical and physical properties, provides a detailed
experimental protocol for its synthesis via Friedel-Crafts acylation, and summarizes its
available spectral data. Furthermore, it explores the potential applications of this compound in
drug development by examining the biological activities of structurally related molecules.

Introduction

Benzyl 4-bromophenyl ketone, also known as 1-(4-bromophenyl)-2-phenylethanone, is an
aromatic ketone containing a bromo-functional group.[1] Its structure, featuring a reactive
bromine atom and a ketone functional group, makes it a versatile intermediate for the synthesis
of more complex molecules. The presence of the 4-bromophenyl moiety is of particular interest
in medicinal chemistry, as this group is found in a variety of biologically active compounds. This
guide aims to consolidate the available technical information on Benzyl 4-bromophenyl
ketone to support its use in research and development.

Chemical and Physical Properties
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A summary of the key chemical and physical properties of Benzyl 4-bromophenyl ketone is
presented in the table below. This data is essential for its handling, characterization, and use in
chemical reactions.

Property Value Reference
CAS Number 2001-29-8
Molecular Formula C14H11BrO [1112]
Molecular Weight 275.14 g/mol [2]
White to pale yellow crystalline
Appearance [31[4]
powder
Melting Point 112-116 °C

- Soluble in alcohol, ether, and
Solubility . _ [2]
benzene; insoluble in water.

Boiling Point 165 °C at 3 Torr [3]

Density 1.4 g/cm3 [3]

Synthesis of Benzyl 4-bromophenyl ketone

The most common and effective method for the synthesis of Benzyl 4-bromophenyl ketone is
the Friedel-Crafts acylation of bromobenzene with phenylacetyl chloride, using a Lewis acid
catalyst such as anhydrous aluminum chloride.

Experimental Protocol: Friedel-Crafts Acylation

This protocol is adapted from established procedures for the synthesis of similar aryl ketones.
Materials:

e Bromobenzene

e Phenylacetyl chloride

e Anhydrous aluminum chloride (AICI3)
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Dry dichloromethane (CH2ClIz)

1IN Hydrochloric acid (HCI)

5% aqueous Sodium hydroxide (NaOH)

Brine (saturated aqueous NaCl)

Anhydrous magnesium sulfate (MgSQOa)

Round-bottom flask, addition funnel, reflux condenser, magnetic stirrer, ice bath.
Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer, an
addition funnel, and a reflux condenser, add bromobenzene (1.0 eq) and dry
dichloromethane. Cool the flask to 0-5 °C using an ice bath.

Catalyst Addition: To the cooled solution, slowly and portion-wise add anhydrous aluminum
chloride (1.1 eq), ensuring the temperature is maintained below 10 °C.

Addition of Acylating Agent: Slowly add a solution of phenylacetyl chloride (1.0 eq) in dry
dichloromethane from the addition funnel to the reaction mixture over a period of 30-60
minutes, maintaining the temperature at 0-5 °C.

Reaction: After the addition is complete, allow the reaction mixture to stir at room
temperature for 2-4 hours. The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC).

Quenching: Carefully and slowly pour the reaction mixture into a beaker containing a mixture
of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride
complex.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and
extract the agueous layer twice with dichloromethane.

Washing: Combine the organic fractions and wash sequentially with 1N hydrochloric acid,
5% aqueous sodium hydroxide, and brine.
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» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator.

 Purification: The resulting crude product can be purified by recrystallization from a suitable
solvent such as ethanol to yield Benzyl 4-bromophenyl ketone as a solid.

Synthesis Workflow Diagram
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Caption: Synthesis workflow for Benzyl 4-bromophenyl ketone.
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Spectral Data

The following tables summarize the key spectral data for Benzyl 4-bromophenyl ketone,
which are crucial for its identification and characterization.[1]

13C NMR Spectroscopy

Chemical Shift (6, ppm) Assignment

Data not explicitly available in the provided ] )
Predicted values would be required.
search results.

Mass Spectrometry (GC-MS)

m/z Interpretation
185 [M-Br]*
183 [M-Br]* (isotope peak)

Infrared (IR) Spectroscopy

Wavenumber (cm~?) Assignment

Data not explicitly available in the provided
search results, but a strong carbonyl (C=0) C=0 stretch

stretch is expected around 1680-1700 cm™1.

Applications in Drug Development

While specific biological activities of Benzyl 4-bromophenyl ketone are not extensively
documented, the presence of the 4-bromophenyl ketone scaffold in other molecules suggests
potential for biological activity.

» Antimicrobial and Antifungal Potential: Chalcone derivatives, which can be synthesized from
aromatic ketones, have shown antibacterial and antifungal properties. The 4-bromophenyl
moiety is a common feature in compounds with demonstrated antimicrobial activity.
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o Enzyme Inhibition: The ketone functional group can act as a hydrogen bond acceptor, and
the overall structure could serve as a scaffold for the design of enzyme inhibitors.

 Intermediate for Bioactive Molecules: Benzyl 4-bromophenyl ketone can serve as a key
intermediate in the synthesis of more complex molecules with potential therapeutic
applications. The bromine atom can be readily displaced or used in cross-coupling reactions
to introduce further diversity.

Further research is required to fully elucidate the biological activity profile and therapeutic
potential of Benzyl 4-bromophenyl ketone and its derivatives.

Conclusion

Benzyl 4-bromophenyl ketone is a valuable chemical intermediate with well-defined physical
properties. Its synthesis is readily achievable through standard organic chemistry
methodologies such as the Friedel-Crafts acylation. While its direct biological applications are
yet to be fully explored, its structural features suggest that it could be a useful building block in
the development of new therapeutic agents. This guide provides a solid foundation of technical
information to facilitate its use in further research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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